Cas no 1396675-69-6 (2-(2-chlorobenzenesulfonamido)methyl-4-(methylsulfanyl)butan-2-ol)

• Product Name: 2-(2-chlorobenzenesulfonamido)methyl-4-(methylsulfanyl)butan-2-ol
• CAS No: 1396675-69-6
• MF: C₁₂H₁₈ClNO₃S₂
• MW: 323.859220027924
• CID: 6043705
• PubChem ID: 71787343
• Update Time: 2025-07-25

2-(2-chlorobenzenesulfonamido)methyl-4-(methylsulfanyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorobenzenesulfonamido)methyl-4-(methylsulfanyl)butan-2-ol
• 1396675-69-6
• VU0535005-1
• 2-chloro-N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)benzenesulfonamide
• AKOS024536154
• 2-[(2-chlorobenzenesulfonamido)methyl]-4-(methylsulfanyl)butan-2-ol
• F6186-1250
• 2-chloro-N-(2-hydroxy-2-methyl-4-(methylthio)butyl)benzenesulfonamide

• Inchi： 1S/C12H18ClNO3S2/c1-12(15,7-8-18-2)9-14-19(16,17)11-6-4-3-5-10(11)13/h3-6,14-15H,7-9H2,1-2H3
• InChI Key： ANJNYXAUEKFHHS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(NCC(C)(CCSC)O)(=O)=O

Computed Properties

• Exact Mass: 323.0416635g/mol
• Monoisotopic Mass: 323.0416635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-(2-chlorobenzenesulfonamido)methyl-4-(methylsulfanyl)butan-2-ol

Professional Introduction to Compound with CAS No. 1396675-69-6 and Product Name: 2-(2-chlorobenzenesulfonamido)methyl-4-(methylsulfanyl)butan-2-ol

The compound with the CAS number 1396675-69-6 and the product name 2-(2-chlorobenzenesulfonamido)methyl-4-(methylsulfanyl)butan-2-ol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular structure of this compound incorporates several key functional groups, including a chlorobenzenesulfonamido moiety and a methylsulfanyl substituent, which contribute to its distinctive chemical properties and reactivity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds with sulfonamide and thioether functionalities. These groups are well-known for their ability to modulate biological pathways and interact with target proteins, making them invaluable in the design of bioactive molecules. The presence of the chlorobenzenesulfonamido group in this compound suggests potential interactions with enzymes and receptors, which are critical for developing new therapeutic agents. Additionally, the methylsulfanyl group enhances the compound's solubility and bioavailability, factors that are essential for effective drug delivery systems.

One of the most compelling aspects of this compound is its potential role in addressing complex diseases such as cancer, inflammation, and neurodegenerative disorders. Current research indicates that sulfonamide derivatives exhibit inhibitory effects on various enzymes involved in disease progression. For instance, studies have shown that compounds containing the sulfonamide moiety can interfere with key metabolic pathways in cancer cells, leading to their proliferation arrest or apoptosis. The structural features of 2-(2-chlorobenzenesulfonamido)methyl-4-(methylsulfanyl)butan-2-ol make it a promising candidate for further investigation in this context.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, are employed to construct the complex molecular framework efficiently. The incorporation of the chlorobenzenesulfonamido group necessitates careful handling to prevent unwanted side reactions, while the introduction of the methylsulfanyl group requires optimization to maximize functional group compatibility.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have revealed that 2-(2-chlorobenzenesulfonamido)methyl-4-(methylsulfanyl)butan-2-ol can bind to specific protein targets with high affinity. These findings are supported by experimental data showing that analogs of this compound exhibit significant pharmacological effects in vitro. For example, preliminary studies have demonstrated its ability to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy. Preclinical studies are essential for assessing the pharmacokinetic properties of a compound, including its absorption, distribution, metabolism, excretion (ADME), and toxicity profile. The unique structural features of 2-(2-chlorobenzenesulfonamido)methyl-4-(methylsulfanyl)butan-2-ol suggest that it may exhibit favorable ADME characteristics, making it an attractive candidate for further clinical development. However, additional studies are needed to confirm these predictions and identify any potential adverse effects.

The role of sulfonamide derivatives in medicinal chemistry cannot be overstated. These compounds have been instrumental in the development of several FDA-approved drugs used to treat a wide range of diseases. The structural diversity within this class of molecules allows for extensive customization, enabling researchers to fine-tune properties such as potency, selectivity, and pharmacokinetics. The compound under discussion represents a testament to this versatility, showcasing how modifications to functional groups can lead to novel bioactive entities with therapeutic potential.

In conclusion, 2-(2-chlorobenzenesulfonamido)methyl-4-(methylsulfanyl)butan-2-ol is a promising chemical entity with significant implications for pharmaceutical research. Its unique structural composition and functional groups position it as a valuable tool for developing new treatments for various diseases. As research continues to uncover new applications for sulfonamide derivatives, compounds like this one will play an increasingly important role in advancing therapeutic strategies across multiple disciplines.